Cas no 2049-70-9 (Diethyl 2-ethyl-2-methylmalonate)

• Product Name: Diethyl 2-ethyl-2-methylmalonate
• CAS No: 2049-70-9
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• MDL: MFCD02258541
• CID: 282034
• PubChem ID: 87560095
• Update Time: 2025-06-25

Diethyl 2-ethyl-2-methylmalonate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-ethyl-2-methyl-, 1,3-diethyl ester
• Diethyl 2-Ethyl-2-methylmalonate
• diethyl 2-ethyl-2-methylpropanedioate
• 2-Ethyl-2-methylmalonic Acid Diethyl Ester
• Aethyl-methyl-malonsaeure-diaethylester
• Butan-dicarbonsaeure-(2.2)-diaethylester
• DIETHYL ETHYLMETHYLMALONATE
• DIETHYL ISOPROPYLMALONATE
• EINECS 218-070-8
• ethyl 2-methyl-2-carboethoxybutyrate
• ethyl-methyl-malonic acid diethyl ester
• ethylmethylpropanedioic acid diethyl ester
• Propanedioic aci
• ODRGILDUWDVBJX-UHFFFAOYSA-N
• Diathylathylmethylmalonat
• Propanedioic acid, ethylmethyl-, diethyl ester
• DIETHYL METHYLETHYLMALONATE
• Diethyl 2-ethyl-2-methylmalonate #
• Ethylmethylmalonic acid diethyl ester
• 2-Ethyl-2-methylmalonic acid dieth
• NS00026644
• SCHEMBL7512223
• DTXSID50174462
• UNII-R6V9A28YP8
• R6V9A28YP8
• AS-69877
• D3630
• 1,3-diethyl 2-ethyl-2-methylpropanedioate
• 2-Ethyl-2-methylmalonic acid diethylester
• Propanedioic acid, 2-ethyl-2-methyl-, 1,3-diethyl ester
• AKOS037646629
• 2049-70-9
• MFCD02258541
• CS-0320717
• D90209
• DB-217324
• DTXCID3096953
• 2-Ethyl-2-methyl-propanedioic acid 1,3-diethyl ester
• Diethylisopropylmalonate
• Diethyl 2-ethyl-2-methylmalonate

• MDL： MFCD02258541
• Inchi： 1S/C10H18O4/c1-5-10(4,8(11)13-6-2)9(12)14-7-3/h5-7H2,1-4H3
• InChI Key： ODRGILDUWDVBJX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C)CC)=O

Computed Properties

• Exact Mass: 202.12100
• Monoisotopic Mass: 202.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: liquid
• Density: 0.981 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 79°C/5mmHg(lit.)
• Flash Point: 198 °F
• Refractive Index: n20/D 1.42(lit.)
• PSA: 52.60000
• LogP: 1.38480
• Solubility: Not determined
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Diethyl 2-ethyl-2-methylmalonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：1
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diethyl 2-ethyl-2-methylmalonate

Comprehensive Guide to Diethyl 2-ethyl-2-methylmalonate (CAS No. 2049-70-9): Properties, Applications, and Industry Insights

Diethyl 2-ethyl-2-methylmalonate (CAS No. 2049-70-9) is a versatile organic compound widely recognized for its role in synthetic chemistry and industrial applications. This ester derivative of malonic acid is characterized by its unique molecular structure, featuring two ethyl groups and a methyl group attached to the central carbon atom. Its chemical formula, C₁₀H₁₈O₄, and molecular weight of 202.25 g/mol make it a valuable intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

The growing demand for high-purity esters in green chemistry and sustainable manufacturing has positioned Diethyl 2-ethyl-2-methylmalonate as a compound of interest. Researchers and manufacturers frequently search for "CAS 2049-70-9 suppliers" or "Diethyl 2-ethyl-2-methylmalonate synthesis," reflecting its commercial and academic relevance. Its compatibility with modern catalytic processes and biodegradable formulations aligns with global trends toward eco-friendly chemical solutions.

One of the standout features of Diethyl 2-ethyl-2-methylmalonate is its reactivity as a building block in organic synthesis. The compound’s ability to undergo alkylation, condensation, and hydrolysis reactions makes it indispensable for constructing complex molecular frameworks. For instance, it serves as a precursor in the synthesis of flavor and fragrance compounds, where its ester groups contribute to desirable olfactory properties. Searches like "malonate derivatives in perfumery" highlight this niche application.

In the pharmaceutical sector, CAS 2049-70-9 is often explored for its potential in drug discovery. Its structural flexibility allows for the development of active pharmaceutical ingredients (APIs) with tailored properties. Recent studies have investigated its use in prodrug formulations, addressing challenges in drug solubility and bioavailability. Queries such as "ester-based prodrugs" or "malonates in medicinal chemistry" underscore this trend.

From a technical perspective, Diethyl 2-ethyl-2-methylmalonate exhibits a boiling point of approximately 230–235°C and a density of 1.01 g/cm³. These physical properties, combined with its low toxicity profile, make it suitable for large-scale industrial processes. Manufacturers prioritizing "safe chemical intermediates" or "non-hazardous solvents" frequently evaluate this compound for their workflows.

The compound’s stability under standard storage conditions (room temperature, inert atmosphere) further enhances its practicality. However, users often inquire about "handling Diethyl 2-ethyl-2-methylmalonate" or "storage guidelines for CAS 2049-70-9," emphasizing the need for clear technical documentation. Proper storage in amber glass containers away from moisture and oxidizers is recommended to maintain its integrity.

Innovations in catalytic esterification have recently improved the production efficiency of Diethyl 2-ethyl-2-methylmalonate. Advances in heterogeneous catalysis and continuous-flow reactors reduce energy consumption and waste generation, addressing the industry’s push for sustainable synthesis. These developments resonate with searches like "green synthesis of malonates" or "catalyst design for esters."

Looking ahead, the application scope of Diethyl 2-ethyl-2-methylmalonate is expected to expand into emerging fields such as material science and renewable energy. For example, its derivatives are being studied for use in organic electronics and polymer additives, where their tunable properties offer advantages. Keywords like "malonates in OLEDs" or "ester-functionalized polymers" reflect this interdisciplinary potential.

In summary, Diethyl 2-ethyl-2-methylmalonate (CAS No. 2049-70-9) is a multifaceted compound with broad utility across industries. Its synthesis, applications, and evolving role in sustainable chemistry make it a subject of ongoing research and commercial interest. By addressing common queries and aligning with contemporary trends, this guide aims to provide a authoritative resource for professionals and researchers alike.